2-(5-Chloropyridin-2-yloxy)phenol

• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 2-(5-chloropyridin-2-yl)oxyphenol
• InChI: InChI=1S/C11H8ClNO2/c12-8-5-6-11(13-7-8)15-10-4-2-1-3-9(10)14/h1-7,14H
• InChI Key: RVHQJRSRNYENGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)O)OC2=NC=C(C=C2)Cl

Description

2-(5-Chloropyridin-2-yloxy)phenol is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(5-Chloropyridin-2-yloxy)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-Chloropyridin-2-yloxy)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under nitrogen, a mixture of 15.0 grams (0.136 mole) of catechol, and 22.0 grams of 2,5-dichloropyridine was heated as a melt at 140°-150° for 12 hours. The resulting black residue was dissolved in a minimum amount of methylene chloride, i.e., about 50 ml, chromatographed through a silica gel column using methylene chloride as the eluent. The 2-(5-chloropyridin-2-yloxy)phenol was isolated in the latter fraction, whereas starting material 2,5-dichloropyridine eluted with the solvent front. Yield 8.0 grams, m.p. 97°-100°; NMR (CDCl3): δ6.70-7.70 (m's, ArH and OH), 8.0 (d, ArH); ir (Nujol): 3.20-2.80 (OH), 6.30 (C=N), 13.30 microns.